molecular formula C11H19N3O2 B2853951 Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate CAS No. 2248275-00-3

Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate

Cat. No. B2853951
CAS RN: 2248275-00-3
M. Wt: 225.292
InChI Key: IIFNIKRFIQGAJM-UHFFFAOYSA-N
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Description

“Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate” is likely to be an organic compound, given its structure. It appears to contain an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that makes it a heterocycle . It also seems to have a tert-butyl group, an aminopropyl group, and a carboxylate ester group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, the aminopropyl group, and the tert-butyl ester group . The exact spatial arrangement of these groups would depend on the specific synthesis pathway and the stereochemistry of the starting materials .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, which can act as both a nucleophile and an electrophile. The aminopropyl group could also participate in reactions, particularly if it is deprotonated to form a nucleophilic amine . The ester group could potentially undergo hydrolysis or other reactions typical of carboxylate esters .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the polarity of the molecule, the presence of hydrogen bonding sites, and the steric bulk of the tert-butyl group .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use in biological systems, the imidazole ring could potentially interact with biological molecules, given that imidazole rings are found in many biologically important compounds, including the amino acid histidine .

Safety and Hazards

As with any chemical compound, handling “Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information .

Future Directions

The potential applications and future directions for this compound would depend largely on its physical and chemical properties, as well as its reactivity. It could potentially be used as a building block in the synthesis of more complex molecules, or as a ligand in metal-catalyzed reactions . Further studies would be needed to explore these possibilities.

properties

IUPAC Name

tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19N3O2/c1-5-7(12)9-13-6-8(14-9)10(15)16-11(2,3)4/h6-7H,5,12H2,1-4H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IIFNIKRFIQGAJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=NC=C(N1)C(=O)OC(C)(C)C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate

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